Cas no 102828-02-4 ((2alpha,6alpha)-2-hydroxy-12-methoxy-1,11,16-trioxopicras-12-en-6-yl acetate)

(2alpha,6alpha)-2-hydroxy-12-methoxy-1,11,16-trioxopicras-12-en-6-yl acetate structure

102828-02-4 structure

Product Name:(2alpha,6alpha)-2-hydroxy-12-methoxy-1,11,16-trioxopicras-12-en-6-yl acetate

CAS No:102828-02-4

MF:C₂₃H₃₀O₈

MW:434.479507923126

CID:1134518

PubChem ID:190449

Update Time:2025-04-20

(2alpha,6alpha)-2-hydroxy-12-methoxy-1,11,16-trioxopicras-12-en-6-yl acetate Chemical and Physical Properties

Names and Identifiers

- (2alpha,6alpha)-2-hydroxy-12-methoxy-1,11,16-trioxopicras-12-en-6-yl acetate
- 102828-02-4
- DTXSID90908061
- 2-Hydroxy-12-methoxy-1,11,16-trioxopicras-12-en-6-yl acetate
- 6alpha-Acetoxypicrasine B
- Inchi： 1S/C23H30O8/c1-9-7-13(25)20(28)23(5)15(9)18(30-11(3)24)21-22(4)12(8-14(26)31-21)10(2)17(29-6)16(27)19(22)23/h9,12-13,15,18-19,21,25H,7-8H2,1-6H3
- InChI Key： MFAGEVKKELTUPJ-UHFFFAOYSA-N
- SMILES： COC1C(=O)C2C3(C(C(C4C2(C)C(=O)C(O)CC4C)OC(=O)C)OC(=O)CC3C=1C)C

Computed Properties

Exact Mass: 434.1941
Monoisotopic Mass: 434.19406791g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 31
Rotatable Bond Count: 3
Complexity: 905
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 116Å²

Experimental Properties

PSA: 116.2

(2alpha,6alpha)-2-hydroxy-12-methoxy-1,11,16-trioxopicras-12-en-6-yl acetate Related Literature

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Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

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4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

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